Cas no 1016878-96-8 ((3-methylbutan-2-yl)(2,2,2-trifluoroethyl)amine)

• Product Name: (3-methylbutan-2-yl)(2,2,2-trifluoroethyl)amine
• CAS No: 1016878-96-8
• MF: C₇H₁₄F₃N
• MW: 169.187972545624
• CID: 4567231
• Update Time: 2023-04-06

(3-methylbutan-2-yl)(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methylbutan-2-yl)(2,2,2-trifluoroethyl)amine
• 2-Butanamine, 3-methyl-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C7H14F3N/c1-5(2)6(3)11-4-7(8,9)10/h5-6,11H,4H2,1-3H3
• InChI Key： NKHZHDBLXGUHAA-UHFFFAOYSA-N
• SMILES： CC(NCC(F)(F)F)C(C)C

Computed Properties

• Exact Mass: 169.107834g/mol
• Monoisotopic Mass: 169.107834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.19g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų